Cas no 40567-19-9 (3-Ethyl-2-(2-thioxopropylidene)-2,3-dihydrobenzothiazole)

• Product name: 3-Ethyl-2-(2-thioxopropylidene)-2,3-dihydrobenzothiazole
• CAS No: 40567-19-9
• MF: C₁₂H₁₃NS₂
• MW: 235.368320226669
• CID: 2667143

3-Ethyl-2-(2-thioxopropylidene)-2,3-dihydrobenzothiazole Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2-(2-thioxopropylidene)-2,3-dihydrobenzothiazole

• Inchi： 1S/C12H13NS2/c1-3-13-10-6-4-5-7-11(10)15-12(13)8-9(2)14/h4-8H,3H2,1-2H3/b12-8-
• InChI Key： YGFRGAOTESABOX-WQLSENKSSA-N
• SMILES： S1C2C=CC=CC=2N(/C/1=C/C(C)=S)CC

Computed Properties

• Exact Mass: 235.049
• Monoisotopic Mass: 235.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6